Cas no 1785014-14-3 (2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol)

2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol structure
1785014-14-3 structure
Product Name:2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol
CAS No:1785014-14-3
MF:C12H16F2O
MW:214.251650810242
MDL:MFCD28039101
CID:5012601
PubChem ID:58823811
Update Time:2025-10-29

2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(tert-Butyl)phenyl)-2,2-difluoroethanol
    • 2-(4-(tert-Butyl)phenyl)-2,2-difluoroethan-1-ol
    • G79333
    • 1785014-14-3
    • EN300-1932783
    • 2-(4-tert-butylphenyl)-2,2-difluoroethanol
    • A1-37167
    • 2-(4-tert-butylphenyl)-2,2-difluoroethan-1-ol
    • 2-(4-(tert-butyl)phenyl)-22-difluoroethan-1-ol
    • SCHEMBL14559514
    • 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol
    • MDL: MFCD28039101
    • Inchi: 1S/C12H16F2O/c1-11(2,3)9-4-6-10(7-5-9)12(13,14)8-15/h4-7,15H,8H2,1-3H3
    • InChI Key: ISKWXRDAAVLOKL-UHFFFAOYSA-N
    • SMILES: FC(CO)(C1C=CC(=CC=1)C(C)(C)C)F

Computed Properties

  • Exact Mass: 214.11692145g/mol
  • Monoisotopic Mass: 214.11692145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2

2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol Pricemore >>

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Additional information on 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol

Comprehensive Guide to 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol (CAS No. 1785014-14-3): Properties, Applications, and Market Insights

2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol (CAS No. 1785014-14-3) is a fluorinated organic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its difluoroethanol moiety and tert-butylphenyl group, has garnered attention for its unique chemical properties and versatility. Researchers and industry professionals are increasingly interested in this molecule due to its role as a building block in drug discovery and specialty chemicals.

The molecular structure of 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol features a difluoromethyl group adjacent to a hydroxyl function, creating interesting electronic effects that influence its reactivity. The tert-butyl substituent on the aromatic ring contributes to both steric and electronic properties, making this compound particularly valuable for designing molecules with specific characteristics. Current studies suggest potential applications in creating novel fluorinated pharmaceuticals, where the introduction of fluorine atoms can dramatically alter biological activity and metabolic stability.

In pharmaceutical research, 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol serves as a valuable intermediate for developing targeted therapies. The presence of fluorine atoms in drug molecules has become a hot topic in medicinal chemistry, as approximately 20-30% of newly approved drugs contain fluorine. This compound's structural features make it particularly interesting for developing CNS-active compounds and enzyme inhibitors, addressing current healthcare challenges in neurology and oncology.

The material science applications of 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol are equally promising. Fluorinated compounds are increasingly important in developing advanced materials with unique properties such as enhanced thermal stability, chemical resistance, and surface characteristics. Researchers are exploring its use in creating fluorinated polymers and liquid crystal materials, responding to growing demand in electronics and display technologies.

Synthetic approaches to 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol typically involve fluorination reactions of appropriate precursors or Grignard reactions with fluorinated reagents. Recent advances in green chemistry have led to more sustainable production methods, addressing environmental concerns in chemical manufacturing. The compound's purity and stability make it suitable for various downstream applications, though proper storage conditions are recommended to maintain its quality.

Market analysis indicates growing demand for specialized fluorinated building blocks like 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol. The global market for fluorochemicals is projected to expand significantly, driven by pharmaceutical innovation and advanced material development. Suppliers are responding to this demand by offering custom synthesis services and scaled-up production capabilities for research and industrial applications.

Quality control of 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and material science applications. Researchers should verify the identity and purity of their material through appropriate characterization methods before use in sensitive applications.

Safety considerations for handling 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be used in well-ventilated areas, following good laboratory practices that align with current occupational safety standards.

Future research directions for 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol include exploring its potential in bioconjugation chemistry and as a precursor for more complex fluorinated structures. The growing interest in PET radiopharmaceuticals (where fluorine-18 is commonly used) suggests potential applications in diagnostic imaging agent development. Additionally, its use in catalysis and asymmetric synthesis represents another promising avenue for investigation.

For researchers sourcing 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol, several reputable chemical suppliers offer this compound in various quantities. When selecting a supplier, considerations should include purity specifications, batch-to-batch consistency, and available technical support. Some suppliers provide custom synthesis services for derivatives or analogs of this compound to meet specific research needs.

In conclusion, 2-(4-(Tert-Butyl)phenyl)-2,2-difluoroethan-1-ol (CAS No. 1785014-14-3) represents an important fluorinated building block with diverse applications in cutting-edge research and industrial chemistry. Its unique structural features position it as a valuable tool for scientists working in drug discovery, material science, and specialty chemical development. As the demand for fluorinated compounds continues to grow across multiple sectors, this compound is likely to maintain its relevance in chemical research and development.

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